Cas no 113458-64-3 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-64-3x300.png)
113458-64-3 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-64-3
Molecular Formula:C13H15N7O3
Molecular Weight:317.3033
CID:151142
PubChem ID:3087150
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(4-hydrazinylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5635294
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-(4-hydrazinophenyl)-
- 4a-(4-Hydrazinylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- 113458-64-3
- DTXSID10921070
-
- InChIKey: HHHPITTUIVCSAG-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H15N7O3/c1-19-9-13(15-11(22)18-17-9,10(21)20(2)12(19)23)7-3-5-8(16-14)6-4-7/h3-6,16H,14H2,1-2H3,(H2,15,18,22)
- SMILES: NNC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1
Computed Properties
- Exact Mass: 317.12385
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 317.12363737g/mol
- Heavy Atom Count: 23
- Complexity: 584
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.8
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.16
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Xue Yang,Fuhe Le,Zikun Zhou,Wei Jia,Dehuo Zhou,Xianhao Chen Dalton Trans., 2023,52, 6906-6914
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Hui Mei,Dou Yang,Li Yao,Wenqiang Yang,Xing Zhao,Yongtao Yao,Laifei Cheng,Litong Zhang,Konstantinos G. Dassios J. Mater. Chem. C, 2021,9, 5411-5424
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Marica Markovic,Taimoor H. Qazi,Fabrice Bray,José C. Martins,Christian Rolando,Hugo Thienpont,Heidi Ottevaere,Aleksandr Ovsianikov,Peter Dubruel J. Mater. Chem. B, 2019,7, 3100-3108
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Zhenxing Liu,Qi Wang,Wanshan Qiu,Yanting Lyu,Zhirong Zhu,Xiaolei Zhao,Wei-Hong Zhu Chem. Sci., 2022,13, 3599-3608
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Yujia Wang,Wenjie Song,Lijun Bao,Junwu Wei,Yangyang Qian,Yunmei Bi RSC Adv., 2023,13, 22079-22087
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Darwin Arifin,Victoria J. Aston,Xinhua Liang,Anthony H. McDaniel,Alan W. Weimer Energy Environ. Sci., 2012,5, 9438-9443
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